Cas no 1211532-66-9 (5H,6H,7H,8H-pyrido4,3-cpyridazine)

• Product Name: 5H,6H,7H,8H-pyrido4,3-cpyridazine
• CAS No: 1211532-66-9
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD20528348
• CID: 5177186
• PubChem ID: 19761172
• Update Time: 2025-06-08

5H,6H,7H,8H-pyrido4,3-cpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-
• 5H,6H,7H,8H-pyrido4,3-cpyridazine

• MDL： MFCD20528348
• Inchi： 1S/C7H9N3/c1-4-9-10-7-2-3-8-5-6(1)7/h1,4,8H,2-3,5H2
• InChI Key： WPKKYTFIJLZVPP-UHFFFAOYSA-N
• SMILES： C12CCNCC1=CC=NN=2

Additional information on 5H,6H,7H,8H-pyrido4,3-cpyridazine

Introduction to 5H,6H,7H,8H-pyrido[4,3-c]pyridazine (CAS No. 1211532-66-9)

5H,6H,7H,8H-pyrido[4,3-c]pyridazine, with the CAS number 1211532-66-9, is a unique and structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The specific arrangement of the nitrogen atoms in the pyrido[4,3-c]pyridazine framework imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery and development.

The structural complexity of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine provides a versatile platform for the synthesis of a wide range of derivatives. These derivatives can be tailored to target specific biological pathways and receptors, making them potential candidates for various therapeutic applications. Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize and modify this compound, further expanding its utility in drug discovery.

In terms of its chemical properties, 5H,6H,7H,8H-pyrido[4,3-c]pyridazine exhibits notable stability under a variety of conditions. It is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in both laboratory and industrial settings. The compound's ability to form stable complexes with metal ions also opens up possibilities for its application in coordination chemistry and materials science.

The biological activity of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine has been extensively studied in recent years. Research has shown that this compound and its derivatives exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of cancer research, several studies have highlighted the potential of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine derivatives as anti-cancer agents. A notable example is a study published in Cancer Research that reported the synthesis and evaluation of a series of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine-based compounds with selective cytotoxicity against various cancer cell lines. These compounds were found to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

Beyond its therapeutic applications, 5H,6H,7H,8H-pyrido[4,3-c]pyridazine has also been explored for its potential use in neurodegenerative diseases. A study published in the Journal of Neurochemistry investigated the neuroprotective effects of a specific derivative of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine. The results showed that this derivative effectively reduced oxidative stress and prevented neuronal cell death in models of Parkinson's disease and Alzheimer's disease.

The versatility of 5H,6H,7H,8H-pyrido[4,3-c]pyridazine as a chemical scaffold is further evidenced by its application in the development of imaging agents. Researchers have synthesized fluorescent derivatives of this compound that can be used for real-time monitoring of cellular processes and disease progression. These imaging agents have shown promise in both preclinical and clinical settings for their ability to provide detailed insights into biological systems.

In conclusion, 5H,6H,7H,8H-pyrido[4,3-c]pyridazine (CAS No. 1211532-66-9) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound and its derivatives, 5H,6H,7H，8 H-pyrido [4，3 -c ] pyridazine strong > is likely to play an increasingly important role in the discovery and development of new therapeutic agents.